BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Whole-Rock
vs. Mineral Isochron Dating Using Samarium-147

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Samarium-147

Cat. No.: B087331

Authored for: Researchers, scientists, and drug development professionals requiring high-
precision analytical methodologies.

Abstract: The Samarium-Neodymium (Sm-Nd) isotopic system is a cornerstone of
geochronology, providing robust age data for rocks and minerals, and tracing geological
processes over billions of years.[1] This document provides a detailed comparison of two
primary approaches: whole-rock and mineral isochron dating. It outlines the fundamental
principles of the 147Sm to 143Nd decay, presents detailed experimental protocols for sample
preparation, chemical separation, and mass spectrometry, and summarizes critical quantitative
data. The goal is to equip researchers with the necessary knowledge to select the appropriate
method and execute the analysis with high precision and accuracy.

Principle of Sm-Nd Isochron Dating

The Sm-Nd dating method is based on the alpha decay of Samarium-147 (147Sm) to
Neodymium-143 (*43Nd).[2] This decay has a very long half-life of approximately 106 billion
years, making it ideal for dating ancient geological materials.[1] The fundamental equation
governing this decay process is:

(**3Nd/***Nd)present = (1*3Nd/**4Nd)initial + (4’Sm/*44Nd)present * (e”At - 1)

Where:
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o (1*3Nd/**4Nd)present is the ratio of the radiogenic daughter isotope 143Nd to a stable, non-
radiogenic isotope **Nd, as measured in the sample today.

o (13Nd/**4Nd)initial is the isotopic ratio of Neodymium at the time the rock or mineral system
became closed (t=0).

o (**7Sm/44Nd)present is the ratio of the parent isotope 147Sm to the stable 144Nd isotope
measured today.

A is the decay constant of 147Sm.[3][4][5]

t is the time elapsed since closure, i.e., the age of the sample.

This equation is in the form of a straight line (y = b + mx). By measuring the 143Nd/*44Nd and
147S5Sm/144Nd ratios in several cogenetic samples (either different whole rocks or different
minerals from the same rock) that have a range of Sm/Nd ratios, one can plot an "isochron"
diagram.[1][2] The slope of this line corresponds to (e”At - 1), from which the age (t) can be
calculated, while the y-intercept gives the initial 43Nd/**4Nd ratio of the system.[1]
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Principle of Sm-Nd Isochron Dating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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